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Abstract

The gem5 simulator is a modular and flexible platform for computer architecture research,
enabling detailed performance analysis of complex hardware systems.[1] This guide provides a
comprehensive introduction for researchers and scientists new to gemb5. It covers the
fundamental concepts, initial setup, simulation modes, and a typical research workflow.
Detailed protocols for key experiments are provided, along with visualizations of core concepts
and workflows to facilitate understanding. The document aims to equip beginners with the
necessary knowledge to start using gem>5 effectively in their academic research.

Introduction to GEM-5

gemb is a modular, discrete-event driven computer system simulator platform.[2] Its key
characteristics make it an invaluable tool for academic research:

e Modularity: gem5 is composed of interchangeable components, known as SimObjects, which
can be configured, extended, or replaced to model novel architectures.[2][3]

 Flexibility: It supports multiple Instruction Set Architectures (ISAs) like X86, ARM, and RISC-
V.[2]
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e Dual Simulation Modes: gem5 offers two primary simulation modes: Syscall Emulation (SE)
and Full System (FS), catering to different research needs.[2][4]

o Collaborative and Open-Source: As a widely-used, open-source project, it benefits from a
large community of academic and industrial contributors.[1]

The simulator's architecture is primarily based on C++ for performance-critical models and
Python for configuration and control, a separation that allows researchers to easily define and
modify complex systems.[2][3]

Getting Started: The Initial Setup

The first and often most challenging step for beginners is setting up the simulation
environment.[5] This protocol outlines the standard procedure.

Experimental Protocol 1: Environment Setup

This protocol details the steps to get a working build of gem5 on a Unix-like operating system.

o System Requirements: Ensure your host system is a Unix-like OS (Linux is recommended)
with necessary dependencies installed, such as git, scons, g++, and Python development
libraries.[6][7]

» Clone the Repository: Download the gem5 source code from its official repository using git.

[6][7]

o Compile GEM-5: Use scons to build the simulator. The build target specifies the ISA and the
optimization level. Building can be time-consuming and memory-intensive.[6] Using multiple
threads with the -j flag is recommended on multi-core machines.[7][8]

Table 1: Common GEM-5 Build Targets
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Target Suffix Description Use Case

o ) ) General use, balancing
An optimized build with
.opt performance and

debugging symbols.
gging sy debuggability.[4]

fast A highly optimized build with Maximum simulation speed for
fas

no debugging symbols. large-scale experiments.[8]

A build with full debugging Development and debugging
.debug

symbols and no optimizations. of new models.[9]

Understanding GEM-5 Simulation Modes

gemb5 provides two main modes of operation, each with distinct advantages and use cases.[4]

e Syscall Emulation (SE) Mode: In SE mode, gem5 simulates only the user-space instructions
of an application.[10] System calls are trapped and handled by the host operating system.[8]
This mode is faster and simpler to configure, making it ideal for research focused on CPU
and memory subsystem performance without the complexity of a full OS.[4][9]

o Full System (FS) Mode: FS mode simulates a complete hardware system, including CPUSs,
caches, memory, and I/O devices.[11] This allows it to boot an unmodified operating system
and run a full software stack.[11] While more complex to set up—requiring a compiled kernel
and disk image—it is essential for research involving OS interactions or complex 1/0O
behavior.[11]

Full System (FS) Mode

Application System Calls LSS gems5 Full System Model
(User-space) Guest OS (CPU, Memory, 1/0) Host Hardware

Syscall Emulation (SE) Mode

icati Instructions System Calls
(ngr"(;zt;?;) gem5 CPU & Memory Model i '3 Host0S Host Hardware

\ 4
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Caption: Comparison of SE and FS mode execution flows.

Running Your First Simulation (SE Mode)

This protocol guides you through running a simple "Hello World" application in SE mode, which
is the typical starting point for new users.[6]

Experimental Protocol 2: Executing a "Hello World"
Program

« |dentify the Configuration Script: gem5 uses Python scripts for simulation configuration. For
this test, we use a basic script provided with the source code:
configs/learning_gem5/partl/simple.py.[6] This script defines a simple system with a CPU
and memory.

o Prepare the Command: The gem5 executable takes the configuration script as an argument.
The script, in turn, may take its own options. For this test, no additional options are needed.

o Execute the Simulation: Run the following command from the root of the gemb5 directory.

 Inspect the Output: After execution, gem5 creates an output directory named m5out/.[4] This
directory contains simulation statistics, configuration details, and any standard output from
the simulated program. You should see "Hello world!" printed in the terminal output.[6]
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1. Get Source Code
(git clone)

2. Build Simulator
(scons)

3. Write/Select Config Script
(Python)

4. Run Simulation
(./build/.../gem5.opt)

5. Analyze Output
(m5out/stats.txt)
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Caption: A high-level overview of the standard gem5 simulation workflow.
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Analyzing Simulation Output

The primary source of quantitative data from a gem5 simulation is the stats.txt file located in the
mb5out directory.[4][8] This file contains a detailed breakdown of various metrics for every
SimObiject in the simulation.

Table 2: Example Performance Metrics from stats.txt

Statistic Name Description Common Use

The total simulated time in

simSeconds Overall simulation runtime.

seconds.

The number of CPU cycles Core performance
system.cpu.numCycles .

simulated. measurement.

) The number of instructions Instructions Per Cycle (IPC)

system.cpu.committedinsts ) ]

committed by the CPU. calculation.

system.cpu.dcache.overallMiss  The total number of misses in Memory access pattern

es the L1 data cache. analysis.

The number of read requests ) )
system.mem_ctrls.num_reads Memory bandwidth analysis.
to the memory controller.

A Typical Academic Research Workflow

Using gem>5 in academic research is an iterative process that involves modifying the simulator
to model a novel idea, running experiments, and analyzing the results.

The workflow typically involves:
o Hypothesis Formulation: Define a new architectural feature or optimization to be evaluated.

o Model Development: Modify the gem5 C++ source code to implement the new feature, often
by creating or extending a SimObject.[2]

o Experiment Configuration: Write or adapt a Python configuration script to integrate and
parameterize the new model within a larger system.
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¢ Simulation Execution: Run a set of benchmarks or workloads on the modified simulator.

« Data Analysis: Analyze the stats.txt output to quantify the performance, power, or thermal

impact of the proposed change.

« [teration: Refine the model based on the analysis and repeat the process.

1. Formulate Hypothesis

2. Modify C++ SimObject

(Implement new feature)

3. Configure Experiment
(Python Script)

4. Run Simulation

5. Analyze Results
(stats.txt)

Publish Findings
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Caption: The iterative cycle of academic research using gem5.

Conclusion

gemb5 is a powerful and essential tool for modern computer architecture research. While it has
a steep learning curve, its modularity and extensive capabilities provide unparalleled
opportunities for exploration and innovation. By following a structured approach—starting with
environment setup, understanding the core simulation modes, and running simple experiments
—beginners can build the foundational knowledge required to tackle complex research
questions. For continued learning, the official gem5 documentation and community resources
are invaluable.[2][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12410503#gem-5-tutorial-for-beginners-in-academic-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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